Ethoxypropanol
Overview
Description
Ethoxypropanol, also known as 1-ethoxy-2-propanol, is a clear, colorless liquid with a characteristic ether-like odor. It belongs to the family of propylene glycol ethers and has the chemical formula C5H12O2. This compound is miscible with water and provides good solvency for a wide variety of substances, including resins, inks, and adhesives .
Preparation Methods
Synthetic Routes and Reaction Conditions: Ethoxypropanol is typically synthesized through the base-catalyzed reaction of propylene oxide with ethanol. This reaction involves the opening of the epoxide ring of propylene oxide by ethanol, resulting in the formation of this compound .
Industrial Production Methods: In industrial settings, the production of this compound involves the continuous reaction of propylene oxide with ethanol in the presence of a catalyst. The reaction is carried out at elevated temperatures and pressures to ensure high yield and efficiency. The product is then purified through distillation to remove any unreacted starting materials and by-products .
Chemical Reactions Analysis
Types of Reactions: Ethoxypropanol undergoes various chemical reactions, including:
Oxidation: this compound can be oxidized to form corresponding aldehydes or carboxylic acids.
Reduction: It can be reduced to form alcohols.
Substitution: this compound can undergo nucleophilic substitution reactions to form ethers or esters.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Reagents like alkyl halides or acyl chlorides are used in the presence of a base.
Major Products:
Oxidation: Aldehydes or carboxylic acids.
Reduction: Alcohols.
Substitution: Ethers or esters.
Scientific Research Applications
Ethoxypropanol has a wide range of applications in scientific research and industry:
Chemistry: It is used as a solvent for various chemical reactions and in the synthesis of other compounds.
Biology: this compound is used in the preparation of biological samples and as a solvent in biochemical assays.
Medicine: It is used in the formulation of pharmaceuticals and as a solvent for drug delivery systems.
Industry: this compound is employed in the surface coating and printing industries to regulate the flow, leveling, and coalescence of coatings and inks. .
Mechanism of Action
Ethoxypropanol exerts its effects primarily through its solvency properties. It interacts with various molecular targets by dissolving or dispersing substances, thereby facilitating chemical reactions or processes. In biological systems, this compound can penetrate cell membranes and enhance the delivery of active compounds to their targets .
Comparison with Similar Compounds
Ethoxypropanol is unique among propylene glycol ethers due to its specific solvency properties and low toxicity. Similar compounds include:
1-Methoxy-2-propanol: Another propylene glycol ether with similar solvency properties but different volatility and toxicity profiles.
2-Ethoxyethanol: A glycol ether with higher toxicity and different solvency characteristics.
Propylene glycol monoethyl ether: Similar in structure but with different physical and chemical properties
This compound stands out due to its balance of solvency, low toxicity, and versatility in various applications.
Properties
IUPAC Name |
1-ethoxypropan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12O2/c1-3-5(6)7-4-2/h5-6H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLBXCKSMESLGTJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
104.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | Propanol, 1(or 2)-ethoxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
52125-53-8 |
Source
|
| Record name | Propanol, 1(or 2)-ethoxy- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052125538 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Propanol, 1(or 2)-ethoxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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